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Compound of Interest

2,4-Bis(trifluoromethyl)benzoic
Compound Name: d
aci

cat. No.: B1295300

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4-Bis(trifluoromethyl)benzoic
acid (CAS Number: 32890-87-2), a fluorinated aromatic carboxylic acid of significant interest in
medicinal chemistry and materials science. This document details its physicochemical
properties, provides insights into its synthesis and analytical characterization, and explores its
current and potential applications in drug discovery and development. Particular emphasis is
placed on providing detailed experimental protocols and clear data presentation to support
researchers in their laboratory work.

Chemical and Physical Properties

2,4-Bis(trifluoromethyl)benzoic acid is a white crystalline solid. The presence of two
trifluoromethyl groups on the benzene ring significantly influences its electronic properties,
lipophilicity, and metabolic stability, making it an attractive building block in the design of novel
therapeutic agents and functional materials.

Quantitative Data Summary

The key physicochemical properties of 2,4-Bis(trifluoromethyl)benzoic acid and its common
isomers are summarized in the table below for comparative analysis.
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2,4- 2,6- 3,5-
Property Bis(trifluoromethyl) Bis(trifluoromethyl) Bis(trifluoromethyl)
benzoic acid benzoic acid benzoic acid
CAS Number 32890-87-2[1] 24821-22-5 725-89-3[2]
Molecular Formula CoHaFeO2[1] CoHaFeO2 CoHaFe02[2]
Molecular Weight 258.12 g/mol [1] 258.12 g/mol 258.12 g/mol
Melting Point 109-111 °C[3] 138-140 °C 150-153 °C
Boiling Point 219 °CJ[3] Not available Not available
Appearance Crystalline Powder[3] Solid Crystalline solid
N Information not readily  Information not readily  Information not readily
Solubility

available

available

available

Synthesis and Purification

While a specific, detailed synthesis protocol for 2,4-Bis(trifluoromethyl)benzoic acid is not

widely published, a plausible and efficient route can be adapted from established methods for

analogous trifluoromethylated benzoic acids. A common strategy involves the oxidation of a

corresponding toluene derivative. A generalized experimental protocol is provided below.

Experimental Protocol: Synthesis of 2,4-

Bis(trifluoromethyl)benzoic Acid

This protocol is a representative example and may require optimization.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. scbt.com [scbt.com]

e 2.US6489507B1 - Process for the synthesis of 3,5-bis(trifluoromethyl)benzoic acid - Google
Patents [patents.google.com]

¢ 3.2,4-BIS(TRIFLUOROMETHYL)BENZOIC ACID | 32890-87-2 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1295300?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295300?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/2-4-bis-trifluoromethyl-benzoic-acid-32890-87-2
https://patents.google.com/patent/US6489507B1/en
https://patents.google.com/patent/US6489507B1/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2297932.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-Depth Technical Guide to 2,4-
Bis(trifluoromethyl)benzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295300#2-4-bis-trifluoromethyl-benzoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.benchchem.com/product/b1295300#2-4-bis-trifluoromethyl-benzoic-acid-cas-number
https://www.benchchem.com/product/b1295300#2-4-bis-trifluoromethyl-benzoic-acid-cas-number
https://www.benchchem.com/product/b1295300#2-4-bis-trifluoromethyl-benzoic-acid-cas-number
https://www.benchchem.com/product/b1295300#2-4-bis-trifluoromethyl-benzoic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1295300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

